Cas no 7471-10-5 ((1H-Naphtho[2,3-d]imidazol-2-yl)methanol)

• Product Name: (1H-Naphtho[2,3-d]imidazol-2-yl)methanol
• CAS No: 7471-10-5
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 979986
• PubChem ID: 345769
• Update Time: 2025-04-23

(1H-Naphtho[2,3-d]imidazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1H-Naphtho[2,3-d]imidazol-2-yl)methanol
• (1H-NAPHTHO[2,3-D]IMIDAZOL-2-YL)-METHANOL
• 1H-naphtho[2,3-d]imidazol-2-ylmethanol
• 1H-NAPHTH[2,3-D]IMIDAZOLE-2-METHANOL
• 2-Hydroxymethyl-naphth<2,3>imidazol
• 7471-10-5
• SCHEMBL25369288
• SR-01000391071-1
• Oprea1_637204
• DTXSID00323302
• HMS1473H11
• 1H-benzo[f]benzimidazol-2-ylmethanol
• CS-0455460
• Oprea1_872689
• CCG-15200
• AKOS001590258
• SR-01000391071
• NSC-403543
• ChemDiv3_000165
• IDI1_019483
• FT-0755208
• NSC403543
• 2-(Hydroxymethyl)-1H-naphtho[2,3-d]imidazole
• DB-017018

• MDL： MFCD00629004
• Inchi： 1S/C12H10N2O/c15-7-12-13-10-5-8-3-1-2-4-9(8)6-11(10)14-12/h1-6,15H,7H2,(H,13,14)
• InChI Key： IZHSRVUULNQUGL-UHFFFAOYSA-N
• SMILES： OCC1=NC2C=C3C=CC=CC3=CC=2N1

Computed Properties

• Exact Mass: 198.07900
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• PSA: 48.91000
• LogP: 2.20840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (1H-Naphtho[2,3-d]imidazol-2-yl)methanol

Compound CAS No. 7471-10-5: (1H-Naphtho[2,3-d]imidazol-2-yl)methanol

The compound with CAS No. 7471-10-5, known as （1H-Naphtho[2,3-d]imidazol-2-yl）methanol, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of naphthoimidazoles, which are heterocyclic aromatic compounds with a unique structure that combines a naphthalene ring system with an imidazole moiety. The presence of the methanol group further enhances its chemical versatility, making it a valuable compound for various applications.

The structure of （1H-Naphtho[2,3-d]imidazol-2-yl）methanol is characterized by a naphthalene ring fused with an imidazole ring, creating a rigid and planar aromatic system. The imidazole ring contributes to the compound's ability to form hydrogen bonds and participate in π-π interactions, which are crucial for its applications in supramolecular chemistry and crystal engineering. Recent studies have highlighted the potential of this compound in the development of new materials with tailored properties, such as nonlinear optical materials and sensors.

One of the most notable aspects of （1H-Naphtho[2,3-d]imidazol-2-yl）methanol is its photophysical properties. Research has shown that this compound exhibits strong fluorescence under UV light, making it a promising candidate for use in fluorescent sensors and imaging agents. Moreover, its ability to act as a photosensitizer has opened up new avenues in photodynamic therapy (PDT), where it can be used to target and destroy cancer cells upon light activation.

In terms of synthesis, （1H-Naphtho[2,3-d]imidazol-2-yl）methanol can be prepared through various routes, including condensation reactions involving naphthalene derivatives and imidazole precursors. Recent advancements in catalytic methods have made the synthesis more efficient and environmentally friendly, reducing the need for hazardous reagents and minimizing waste production.

The applications of （1H-Naphtho[2,3-d]imidazol-2-yl）methanol are not limited to the fields mentioned above; it also finds use in drug discovery and development. Its unique structure allows for interactions with biological targets such as proteins and nucleic acids, making it a valuable lead compound in medicinal chemistry research.

Furthermore, studies on the toxicity and environmental impact of （1H-Naphtho[2,3-d]imidazol-2-yl）methanol have been conducted to ensure its safe handling and application in various industries. These studies have demonstrated that the compound exhibits low toxicity under normal usage conditions, making it suitable for use in consumer products and medical devices.

In conclusion, CAS No. 7471-10-5 represents a versatile and innovative compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with its favorable photophysical properties and low toxicity profile, positions it as a key player in the development of new materials and therapeutic agents.